Cas no 2227746-21-4 ((2S)-4-(1H-indol-5-yl)butan-2-amine)

• Product Name: (2S)-4-(1H-indol-5-yl)butan-2-amine
• CAS No: 2227746-21-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5777893
• PubChem ID: 165855453
• Update Time: 2025-06-08

(2S)-4-(1H-indol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2227746-21-4
• EN300-1791834
• (2S)-4-(1H-indol-5-yl)butan-2-amine

• Inchi： 1S/C12H16N2/c1-9(13)2-3-10-4-5-12-11(8-10)6-7-14-12/h4-9,14H,2-3,13H2,1H3/t9-/m0/s1
• InChI Key： VVIWPPGBOWJGCO-VIFPVBQESA-N
• SMILES： N[C@@H](C)CCC1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų

Additional information on (2S)-4-(1H-indol-5-yl)butan-2-amine

Introduction to (2S)-4-(1H-indol-5-yl)butan-2-amine (CAS No. 2227746-21-4)

(2S)-4-(1H-indol-5-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2227746-21-4, has garnered considerable attention due to its potential applications in drug development and biomedicine. The intricate molecular architecture of this amine derivative, featuring a chiral center and an indole moiety, makes it a promising candidate for various therapeutic interventions.

The indole ring, a pivotal component of (2S)-4-(1H-indol-5-yl)butan-2-amine, is well-documented for its role in numerous biological processes and its presence in a wide array of pharmacologically active molecules. Research has consistently highlighted the indole scaffold's versatility in modulating biological pathways, making it an attractive target for medicinal chemists. The butan-2-amine side chain further enhances the compound's potential by providing a site for further functionalization, enabling the design of more sophisticated derivatives with tailored pharmacokinetic and pharmacodynamic profiles.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds, including (2S)-4-(1H-indol-5-yl)butan-2-amine. These methodologies have allowed researchers to explore the structural space of heterocyclic amines more efficiently, leading to the discovery of compounds with enhanced binding affinity and selectivity. The stereochemistry of the chiral center in this molecule is particularly noteworthy, as it can significantly influence the compound's biological activity. The (2S) configuration has been shown to impart favorable pharmacological properties, making it a key focus in ongoing research efforts.

Current studies on (2S)-4-(1H-indol-5-yl)butan-2-amine are primarily centered around its potential as an intermediate in the synthesis of novel therapeutic agents. The indole moiety is known to interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurotransmission. By leveraging this interaction, researchers aim to develop drugs that can modulate these pathways effectively. Additionally, the butan-2-amine group provides a versatile platform for further chemical modifications, allowing for the creation of analogs with improved solubility, bioavailability, and metabolic stability.

The pharmacological profile of (2S)-4-(1H-indol-5-yl)butan-2-amine is further enriched by its ability to engage multiple targets simultaneously. This polypharmacological approach has gained traction in recent years as a strategy to enhance therapeutic efficacy while minimizing side effects. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against several disease models, including neurological disorders and chronic inflammatory conditions. These findings underscore the importance of exploring structurally diverse amine derivatives as potential drug candidates.

The synthesis of (2S)-4-(1H-indol-5-yl)butan-2-amine presents unique challenges due to its complex stereochemistry and the need for precise functional group manipulation. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These advancements have not only improved the accessibility of the compound but also paved the way for its use in large-scale drug development programs.

The role of computational modeling in understanding the behavior of (2S)-4-(1H-indol-5-yl)butan-2-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These studies have helped refine structure-based drug design strategies, enabling researchers to optimize the compound's pharmacological properties more effectively. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and bring new treatments to market faster.

The future prospects for (2S)-4-(1H-indol-5-yl)butan-2-aminesemantic keyword-rich text"> are bright, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential use in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. Additionally, its anti-inflammatory properties make it a candidate for developing novel therapeutics for autoimmune diseases like rheumatoid arthritis and Crohn's disease. As our understanding of complex biological systems continues to grow, it is likely that compounds like (2S)-4-(1H-indol--indol--indol--indol--indol--indol--indol--indol--indol--indol--indol--indol--indole butan-but-but-but-but-but-but-but-but-butan-butan-butan-butan-butan-butan-butan-butan-anine will play an increasingly important role in modern medicine.